2-(Bromomethyl)-3-iodonaphthalene

• Molecular Formula: C11H8BrI
• Molecular Weight: 346.99 g/mol
• IUPAC Name: 2-(bromomethyl)-3-iodonaphthalene
• InChI: InChI=1S/C11H8BrI/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,7H2
• InChI Key: IBAHZJFAPXYJGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)CBr)I

Description

2-(Bromomethyl)-3-iodonaphthalene is a useful research compound. Its molecular formula is C11H8BrI and its molecular weight is 346.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (469 mg, 1.79 mmol) in dry CH2Cl2 (2 mL) was added dropwise to a stirred solution of carbon tetrabromide (592 mg, 1.79 mmol) and (3-iodo-2-naphthyl)methanol (423 mg, 1.49 mmol) in dry CH2Cl2 (11 mL) at room temperature under N2. The reaction was stirred for 4 h at room temperature and was concentrated in vacuo to give the crude product. This was purified by flash chromatography (Si, 25×160 mm, 0-50% EtOAc in hexanes gradient) to afford 2-(bromomethyl)-3-iodonaphthalene (469 mg, 91%), as a colorless solid. Rf=0.84 (20% EtOAc/hexanes). 1H NMR (600 MHz, CDCl3): δ 8.39 (s, 1H); 7.94 (s, 1H); 7.78-7.76 (m, 1H); 7.71-7.69 (m, 1H); 7.52-7.48 (m, 2H); 4.76 (s, 2H).